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Compound Name: 5-Methylindole

Cat. No.: B121678 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
5-Methylindole, a heterocyclic aromatic organic compound, is a versatile building block in

medicinal chemistry and a molecule of significant interest for its diverse biological activities.

This technical guide provides an in-depth overview of 5-methylindole, encompassing its

physicochemical and spectroscopic properties, detailed synthesis and experimental protocols,

and its applications in drug discovery, with a focus on its role as a kinase inhibitor and

antimicrobial agent. This document is intended to serve as a comprehensive resource for

researchers and professionals engaged in drug development and organic synthesis.

Physicochemical and Spectroscopic Properties
5-Methylindole is a white to slightly beige crystalline solid at room temperature.[1][2] It is

characterized by the following properties:

Table 1: Physicochemical Properties of 5-Methylindole
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Property Value Reference(s)

CAS Number 614-96-0 [3]

Molecular Formula C₉H₉N [4]

Molecular Weight 131.17 g/mol [3]

Melting Point 58-62 °C [5]

Boiling Point 267-269 °C at 760 mmHg [5]

Density 1.11 g/cm³ [5]

Solubility

Insoluble in water; slightly

soluble in chloroform and

methanol.

[1]

Appearance
White to slightly beige

crystalline solid.
[1][2]

LogP 2.68-2.7 [5]

Spectroscopic Data:

The structural elucidation of 5-methylindole is supported by various spectroscopic techniques.

Table 2: Spectroscopic Data of 5-Methylindole

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/5-Methylindole
https://webbook.nist.gov/cgi/cbook.cgi?ID=614-96-0
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methylindole
https://www.promega.com/-/media/files/resources/protocols/kinase-enzyme-appnotes/gsk3b-kinase-assay-protocol.pdf?rev=507b85c117a7496a8e33240086ef1c2c
https://www.promega.com/-/media/files/resources/protocols/kinase-enzyme-appnotes/gsk3b-kinase-assay-protocol.pdf?rev=507b85c117a7496a8e33240086ef1c2c
https://www.promega.com/-/media/files/resources/protocols/kinase-enzyme-appnotes/gsk3b-kinase-assay-protocol.pdf?rev=507b85c117a7496a8e33240086ef1c2c
https://www.chemicalbook.com/SpectrumEN_614-96-0_IR1.htm
https://www.chemicalbook.com/SpectrumEN_614-96-0_IR1.htm
https://spectrabase.com/spectrum/CIgB9j4lU3H
https://www.promega.com/-/media/files/resources/protocols/kinase-enzyme-appnotes/gsk3b-kinase-assay-protocol.pdf?rev=507b85c117a7496a8e33240086ef1c2c
https://www.benchchem.com/product/b121678?utm_src=pdf-body
https://www.benchchem.com/product/b121678?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121678?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technique
Key Data and
Interpretation

Reference(s)

¹H NMR Data available on PubChem. [3]

¹³C NMR

Data available on

ChemicalBook and

SpectraBase.

[2][6]

FTIR

The spectrum shows

characteristic peaks for N-H

stretching, C-H stretching of

the aromatic ring and methyl

group, and C=C stretching of

the aromatic rings.

[1]

Mass Spectrometry

The mass spectrum typically

shows a prominent molecular

ion peak. Fragmentation

patterns are characteristic of

indole derivatives.

[3][7]

Synthesis and Experimental Protocols
The most common method for the synthesis of 5-methylindole is the Fischer indole synthesis.

Fischer Indole Synthesis of 5-Methylindole
The Fischer indole synthesis involves the reaction of a phenylhydrazine with an aldehyde or

ketone under acidic conditions.[8][9]

Experimental Protocol:

Materials:

p-Tolylhydrazine hydrochloride

Pyruvic acid
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Glacial acetic acid

Sodium hydroxide solution

Ethanol

Hydrochloric acid

Procedure:

Hydrazone Formation: A mixture of p-tolylhydrazine hydrochloride and pyruvic acid in

aqueous ethanol is refluxed to form the corresponding hydrazone.

Indolization: The isolated hydrazone is heated in glacial acetic acid. The reaction mixture is

then poured into water.

Work-up: The resulting solid is collected by filtration, washed with water, and then dissolved

in a suitable organic solvent.

Purification: The crude product is purified by recrystallization from a suitable solvent, such as

ethanol, to yield 5-methylindole-2-carboxylic acid.

Decarboxylation: The 5-methylindole-2-carboxylic acid is then heated at a high temperature

to induce decarboxylation, yielding 5-methylindole.

Workflow for Fischer Indole Synthesis:
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p-Tolylhydrazine

Hydrazone Intermediate

Pyruvic Acid

Heat, Acid Catalyst 5-Methylindole-2-carboxylic acid Heat 5-Methylindole

GSK-3β

Substrate (e.g., Glycogen Synthase)

Phosphorylation

Phosphorylated Substrate (Inactive)

5-Methylindole Derivative

Inhibition

 

T-Cell Receptor (TCR)

ITK

Activation

PLCγ1
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NFAT Activation

5-Methylindole Derivative
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Start

Prepare Serial Dilutions
of 5-Methylindole

Prepare Standardized
Bacterial Inoculum

Inoculate Microtiter Plate

Incubate at 37°C
for 18-24h

Read Results
(Visual or Spectrophotometric)

Determine MIC

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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